N-[(4-bromo-2-thienyl)methyl]-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-[(4-bromothiophen-2-yl)methyl]-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C12H19BrN2S/c1-14-5-3-11(4-6-14)15(2)8-12-7-10(13)9-16-12/h7,9,11H,3-6,8H2,1-2H3
• InChI Key: PHFGXJHQIMCHNF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2=CC(=CS2)Br
• Molecular Formula: C12H19BrN2S
• Molecular Weight: 303.26 g/mol

Description

The compound “N-[(4-bromo-2-thienyl)methyl]-N,1-dimethyl-4-piperidinamine” is an organic molecule that contains a piperidine ring, which is a common feature in many pharmaceuticals and natural products. The molecule also contains a thiophene ring, which is a five-membered aromatic ring with one sulfur atom, and a bromine atom attached to the thiophene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the piperidine ring, possibly through a cyclization reaction, followed by the introduction of the thiophene ring and the bromine atom. The exact synthetic route would depend on the starting materials and the specific reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. These techniques can provide information about the types of atoms in the molecule, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the piperidine ring, the thiophene ring, and the bromine atom. The bromine atom, in particular, could be involved in various substitution reactions. The thiophene ring might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of the polar piperidine ring might increase its solubility in polar solvents.

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on its structure and the specific biological target. For example, many drugs that contain a piperidine ring act on the central nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. Proper precautions should be taken when handling this compound, especially due to the presence of the bromine atom, which can be hazardous.

Future Directions

Future research on this compound could involve further exploration of its synthesis, its reactivity, and its potential biological activity. This could involve experimental studies as well as computational studies to predict its properties and behavior.